Cas no 1858890-33-1 (4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one)

4-(1-Ethyl-1H-imidazol-2-yl)pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidinone core fused with an ethyl-substituted imidazole moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both imidazole and lactam functionalities enhances its versatility as a building block for designing bioactive molecules. Its balanced lipophilicity and hydrogen-bonding capacity contribute to favorable pharmacokinetic profiles in drug development. The compound’s stability under standard conditions and compatibility with common organic reactions further underscore its utility in medicinal chemistry. Researchers value it for its potential in targeting enzyme inhibition and receptor modulation, particularly in CNS and antimicrobial applications.
4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one structure
1858890-33-1 structure
Product Name:4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one
CAS No:1858890-33-1
MF:C9H13N3O
MW:179.219021558762
CID:6216696
PubChem ID:130935061
Update Time:2025-10-29

4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1858890-33-1
    • 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one
    • EN300-1777633
    • Inchi: 1S/C9H13N3O/c1-2-12-4-3-10-9(12)7-5-8(13)11-6-7/h3-4,7H,2,5-6H2,1H3,(H,11,13)
    • InChI Key: IJPZCFRAEAMWHN-UHFFFAOYSA-N
    • SMILES: O=C1CC(C2=NC=CN2CC)CN1

Computed Properties

  • Exact Mass: 179.105862047g/mol
  • Monoisotopic Mass: 179.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 46.9Ų

4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1777633-0.05g
4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one
1858890-33-1
0.05g
$1080.0 2023-09-20
Enamine
EN300-1777633-0.1g
4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one
1858890-33-1
0.1g
$1131.0 2023-09-20
Enamine
EN300-1777633-0.25g
4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one
1858890-33-1
0.25g
$1183.0 2023-09-20
Enamine
EN300-1777633-0.5g
4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one
1858890-33-1
0.5g
$1234.0 2023-09-20
Enamine
EN300-1777633-1.0g
4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one
1858890-33-1
1g
$1286.0 2023-06-02
Enamine
EN300-1777633-2.5g
4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one
1858890-33-1
2.5g
$2520.0 2023-09-20
Enamine
EN300-1777633-5.0g
4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one
1858890-33-1
5g
$3728.0 2023-06-02
Enamine
EN300-1777633-10.0g
4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one
1858890-33-1
10g
$5528.0 2023-06-02
Enamine
EN300-1777633-1g
4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one
1858890-33-1
1g
$1286.0 2023-09-20
Enamine
EN300-1777633-5g
4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one
1858890-33-1
5g
$3728.0 2023-09-20

Additional information on 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one

Introduction to 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one (CAS No. 1858890-33-1)

4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one, also known by its CAS number 1858890-33-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidinones, which are characterized by a five-membered ring containing a ketone group. The presence of the 1-ethyl-1H-imidazol-2-yl substituent imparts additional complexity and functionality to the molecule, making it an intriguing subject for both academic research and pharmaceutical development.

The chemical structure of 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one is defined by its pyrrolidinone core and the imidazole moiety, which is a common heterocyclic ring found in many biologically active compounds. The imidazole ring is known for its ability to form hydrogen bonds and participate in various biological interactions, such as binding to metal ions and interacting with proteins. This structural feature makes 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one a promising candidate for the development of new drugs targeting specific biological pathways.

Recent studies have explored the pharmacological properties of 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that the compound could be further developed into a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one has also shown promise in modulating other biological processes. Research conducted at a leading pharmaceutical institute demonstrated that the compound can effectively modulate ion channels, which are crucial for maintaining cellular homeostasis. This property could have implications for treating various neurological disorders and cardiovascular diseases where ion channel dysfunction plays a significant role.

The synthesis of 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-2-one has been optimized through various methods, including microwave-assisted synthesis and catalytic approaches. These advancements have not only improved the yield and purity of the compound but also made it more accessible for large-scale production. The ease of synthesis and scalability are important factors for its potential commercialization as a pharmaceutical product.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(1-ethyl-1H-imidazol-2-y)pyrrolidinone. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies to further validate its therapeutic potential.

In conclusion, 4-(1-Ethyl--imidazol-)pyrrolidine-, identified by its CAS number 1858890--, represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, combined with promising pharmacological properties, positions it as a valuable candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of treatments for various diseases.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD